6,7-Dimethyl-1-(4-nitrophenyl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• CAS No.: 632320-87-7
• Molecular Formula: C22H15N3O5S
• Molecular Weight: 433.44
• IUPAC Name: 6,7-dimethyl-1-(4-nitrophenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H15N3O5S/c1-11-9-15-16(10-12(11)2)30-20-17(19(15)26)18(13-3-5-14(6-4-13)25(28)29)24(21(20)27)22-23-7-8-31-22/h3-10,18H,1-2H3
• InChI Key: ISZYJXOVZBAYIE-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)C4=NC=CS4)C5=CC=C(C=C5)[N+](=O)[O-]
• solubility: not available

Description

6,7-Dimethyl-1-(4-nitrophenyl)-2-(thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C22H15N3O5S and its molecular weight is 433.44. The purity is usually 95%.
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Scientific Research Applications

Redox-Denitration Reactions

Research by Rees and Tsoi (2000) discusses a redox-denitration reaction of aromatic nitro compounds, which could be relevant to understanding the chemical behavior of nitro-substituted chromeno pyrrole diones in synthetic applications. The study highlights a method for transforming nitro groups, which could be applied to modify the electronic properties of related compounds for material or pharmaceutical applications (Rees & Tsoi, 2000).

Structural Analysis of Heterocyclic Compounds

Viswanathan et al. (2016) performed crystal structure analyses of substituted thiazolidine derivatives. This research is pertinent as it provides insights into the molecular structure and potential intermolecular interactions, which are crucial for designing compounds with specific physical or biological properties (Viswanathan et al., 2016).

Cycloaddition Reactions

The study by Sutcliffe et al. (2000) on cycloadditions to pyrrolo[1,2-c]thiazoles highlights the reactivity of similar heterocyclic systems. This research may indicate how the compound could participate in cycloaddition reactions, providing a pathway to synthesize novel compounds with potential pharmacological activities (Sutcliffe et al., 2000).

Synthesis and Biological Activity

A study by El-Naem et al. (2003) on the synthesis of substituted benzimidazoles with anticancer activity demonstrates the broader context of synthesizing and testing related heterocyclic compounds for biological activities. Although the specific compound is not mentioned, the methodologies and biological evaluation approaches could be applicable (El-Naem et al., 2003).

Amnesia-Reversal Activity

Research on cyclic imides by Butler et al. (1987) investigated their potential to reverse amnesia, suggesting a possible neuropharmacological application for related compounds. This study underscores the potential for investigating the neurological effects of structurally complex heterocyclic compounds (Butler et al., 1987).